1-[(4-bromo-2-thienyl)carbonyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: (4-bromothiophen-2-yl)-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H17BrN2O2S/c1-21-14-5-3-2-4-13(14)18-6-8-19(9-7-18)16(20)15-10-12(17)11-22-15/h2-5,10-11H,6-9H2,1H3
• InChI Key: TXFWMKKNJQZRDV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=CS3)Br
• Molecular Formula: C16H17BrN2O2S
• Molecular Weight: 381.3 g/mol

Description

1-[(4-bromo-2-thienyl)carbonyl]-4-(2-methoxyphenyl)piperazine is a chemical compound that belongs to the family of piperazine derivatives. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-[(4-bromo-2-thienyl)carbonyl]-4-(2-methoxyphenyl)piperazine involves its binding to the 5-HT1A and 5-HT2A receptors. This leads to the activation of these receptors and subsequent downstream signaling pathways. The exact mechanism of action is still being studied, but it is believed that this compound may modulate the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that 1-[(4-bromo-2-thienyl)carbonyl]-4-(2-methoxyphenyl)piperazine has a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, which may have an impact on mood and behavior. It has also been shown to decrease the release of dopamine, which may have implications for addiction and reward-seeking behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(4-bromo-2-thienyl)carbonyl]-4-(2-methoxyphenyl)piperazine in lab experiments is its selectivity for the 5-HT1A and 5-HT2A receptors. This allows for more precise and targeted studies of serotonin receptor function. However, one limitation of this compound is its relatively low potency compared to other serotonin receptor agonists. This may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on 1-[(4-bromo-2-thienyl)carbonyl]-4-(2-methoxyphenyl)piperazine. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further studies may be conducted to better understand its mechanism of action and the downstream effects of serotonin receptor activation. Finally, there is potential for the development of more potent and selective compounds based on the structure of 1-[(4-bromo-2-thienyl)carbonyl]-4-(2-methoxyphenyl)piperazine.

Scientific Research Applications

1-[(4-bromo-2-thienyl)carbonyl]-4-(2-methoxyphenyl)piperazine has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. This makes it a valuable tool for the study of serotonin receptor function and their role in various physiological processes.